N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide

• IUPAC Name: N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H21NO4S2/c1-21-15-6-4-14(5-7-15)17(8-10-22-11-9-17)13-18-24(19,20)16-3-2-12-23-16/h2-7,12,18H,8-11,13H2,1H3
• InChI Key: RUMYYUNPSVBISQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)CNS(=O)(=O)C3=CC=CS3
• Molecular Formula: C17H21NO4S2
• Molecular Weight: 367.5 g/mol

Description

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide is a novel small molecule that has been studied for its potential applications in drug discovery and development. In particular, it has been used in the synthesis of various drugs, as well as in the study of biological mechanisms and physiological effects.

Scientific Research Applications

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide has been studied for its potential applications in drug discovery and development. In particular, it has been used in the synthesis of various drugs, such as anti-cancer agents, anti-inflammatory agents, and antibiotics. It has also been used in the study of biological mechanisms and physiological effects.

Mechanism of Action

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide can reduce inflammation and pain.
Biochemical and Physiological Effects
N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide has been shown to have anti-inflammatory and analgesic effects. It has also been shown to have anti-oxidant effects, as well as to reduce the production of free radicals. In addition, it has been shown to have anti-cancer effects, as well as to inhibit the growth of certain types of bacteria.

Advantages and Limitations for Lab Experiments

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide has several advantages for laboratory experiments. It is relatively easy to synthesize, and its mechanism of action is well understood. In addition, it is relatively stable and has a low toxicity profile. However, it is important to note that the compound has limited solubility in water and is not soluble in organic solvents.

Future Directions

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide has a wide range of potential applications, and there is still much to be explored. Possible future directions include the development of more potent derivatives, the study of its pharmacokinetics and pharmacodynamics, and the exploration of its potential therapeutic applications. Additionally, further research could be done on its mechanism of action and its potential interactions with other drugs. Finally, additional research could be done on its potential side effects and toxicity.

Synthesis Methods

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide is synthesized through a series of reactions, beginning with the condensation of 4-methoxy-benzaldehyde and ethyl acetoacetate. This reaction produces ethyl 4-methoxy-benzoylacetate, which is then reacted with thiourea to yield N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide. The product is then purified through recrystallization.